Cas no 2227893-35-6 (rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine
• CAS No: 2227893-35-6
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6585900
• PubChem ID: 165883804
• Update Time: 2025-06-30

rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine
• 2227893-35-6
• rac-[(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropyl]methanamine
• EN300-1935980

• Inchi： 1S/C11H14BrNO/c1-14-8-2-3-11(12)10(5-8)9-4-7(9)6-13/h2-3,5,7,9H,4,6,13H2,1H3/t7-,9+/m0/s1
• InChI Key： CCTIPLNEXZHWFI-IONNQARKSA-N
• SMILES： BrC1=CC=C(C=C1[C@@H]1C[C@H]1CN)OC

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine

Rac-(1R,2R)-2-(2-Bromo-5-Methoxyphenyl)cyclopropylmethanamine: A Comprehensive Overview

Rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine, with CAS No. 2227893-35-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to a methanamine moiety and a substituted phenyl ring. The presence of the bromine atom at the 2-position and the methoxy group at the 5-position of the phenyl ring introduces specific electronic and steric effects that influence its chemical reactivity and biological activity.

The synthesis of rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine involves a series of well-established organic reactions. The starting material typically involves a brominated aromatic compound, which undergoes nucleophilic substitution or coupling reactions to introduce the cyclopropylmethanamine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. These improvements are particularly important for large-scale production in pharmaceutical applications.

One of the most notable applications of rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine is in drug discovery. The compound serves as a valuable intermediate in the development of novel therapeutic agents targeting various diseases. For instance, its ability to modulate specific receptor systems has been explored in preclinical studies for potential use in treating central nervous system disorders. Recent research has highlighted its role as a ligand for G-protein coupled receptors (GPCRs), which are critical targets for numerous drugs.

The stereochemistry of rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine plays a crucial role in its biological activity. The (1R,2R) configuration imparts specific spatial arrangements that are essential for optimal interaction with target proteins. Stereochemical control during synthesis is therefore paramount to ensure the desired pharmacological properties. Advanced techniques such as enantioselective catalysis have been employed to achieve high enantiomeric excess in the synthesis process.

From an analytical standpoint, rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine has been extensively studied using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are critical for quality control in both academic research and industrial production settings.

In terms of stability and degradation pathways, rac-(1R,2R)-2-(2-bromo-5-methoxyphenyl)cyclopropylmethanamine exhibits moderate stability under physiological conditions. However, exposure to certain environmental factors or enzymatic systems can lead to degradation via hydrolysis or oxidative mechanisms. Understanding these pathways is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

Recent studies have also explored the potential of rac-(1R,2R)-...